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Compound of Interest

Compound Name: Divinatorin A

Cat. No.: B1251574 Get Quote

Disclaimer: Specific safety data for Divinatorin A is not readily available. The following

guidelines are based on best practices for handling its potent structural analog, Salvinorin A,

and other potent psychoactive compounds. It is imperative to treat Divinatorin A as a

hazardous substance and conduct a thorough risk assessment before beginning any work.

Researchers, scientists, and drug development professionals must adhere to stringent safety

protocols when handling Divinatorin A to minimize exposure risk and ensure a safe laboratory

environment. Given the compound's presumed high potency, a comprehensive operational and

disposal plan is essential.

Occupational Exposure and Hazard Information
Due to the high potency of compounds like Salvinorin A, it is prudent to handle Divinatorin A in

a designated area specifically equipped for potent compound handling.[1] While a specific

Occupational Exposure Limit (OEL) for Divinatorin A has not been established, it is

recommended to operate under the assumption of a low OEL, similar to other potent

compounds.

Quantitative Safety Data Recommended Limit

Occupational Exposure Limit (OEL) 1-10 μg/m³

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1251574?utm_src=pdf-interest
https://www.benchchem.com/product/b1251574?utm_src=pdf-body
https://www.benchchem.com/product/b1251574?utm_src=pdf-body
https://www.benchchem.com/product/b1251574?utm_src=pdf-body
https://www.benchchem.com/product/b1251574?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Researchers_Personal_Protective_Equipment_and_Handling_Protocols_for_12_epi_Salvinorin_A.pdf
https://www.benchchem.com/product/b1251574?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A multi-layered approach to personal protective equipment is mandatory to prevent accidental

exposure through inhalation, dermal contact, or ingestion.
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Protection Level Equipment Specifications & Rationale

Respiratory

Powered Air-Purifying

Respirator (PAPR) or

N95/P100 Respirator

A PAPR is highly

recommended, especially

when handling larger

quantities or if there is a risk of

aerosolization.[1] For smaller

quantities in a well-ventilated

area, a properly fitted N95 or

P100 respirator is the minimum

requirement. Surgical masks

offer inadequate protection.[1]

[2]

Hand
Powder-free Nitrile Gloves

(Double Gloved)

Double gloving provides an

additional layer of protection.

[1] Gloves must be disposable

and changed frequently,

especially after any potential

contamination.[1]

Eye
Chemical Splash Goggles and

Face Shield

Goggles should be worn to

protect the eyes from

splashes.[2][3] A face shield

should be used in conjunction

with goggles to provide full

facial protection.[2][3]

Body Disposable Gown/Coveralls

A disposable, solid-front gown

or coveralls designed for

hazardous materials should be

worn to protect the body.[1]

Foot Shoe Covers

Disposable shoe covers

should be worn to prevent the

tracking of contaminants out of

the designated handling area.
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Operational Plan for Safe Handling
A systematic workflow is critical to minimizing exposure risk during the handling of Divinatorin
A.

Preparation and Weighing:

Designated Area: All handling of Divinatorin A powder should be conducted within a

certified chemical fume hood or a biological safety cabinet.

Pre-Experiment Checklist: Before starting, ensure all necessary PPE is donned correctly,

and all required materials and waste containers are within the containment area.

Weighing: Use a dedicated analytical balance inside the fume hood. Handle the compound

with care to avoid generating dust.

Dissolving and Transferring:

Solvent Handling: When dissolving the compound, add the solvent slowly to the powder to

minimize aerosolization.

Pipetting: Never use mouth suction for pipetting.[4] Use a calibrated pipette with disposable

tips.

Container Labeling: All containers holding Divinatorin A, including solutions, must be clearly

labeled with the compound name, concentration, date, and hazard warnings.

Experimental Procedures:

Containment: All experimental procedures should be performed within the designated

containment area (e.g., fume hood).

Minimize Exposure: Keep containers covered when not in immediate use.

Disposal Plan
All materials that have come into contact with Divinatorin A must be treated as hazardous

waste.
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Waste Segregation: All disposable PPE (gloves, gowns, shoe covers), vials, pipette tips, and

cleaning materials should be placed in a designated, sealed, and clearly labeled hazardous

waste container.[1]

Disposal Protocol: Follow all local, state, and federal regulations for the disposal of

hazardous chemical waste.[1] Do not dispose of this material in standard laboratory trash or

down the drain.[1]

Decontamination: All non-disposable equipment and surfaces should be decontaminated

using a validated procedure.
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Caption: A logical workflow for the safe handling of Divinatorin A, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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